Cas no 13678-55-2 (1H-Pyrrole, 1-(2-methylbutyl)-)

• Product Name: 1H-Pyrrole, 1-(2-methylbutyl)-
• CAS No: 13678-55-2
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 1241401
• PubChem ID: 19863975
• Update Time: 2025-04-20

1H-Pyrrole, 1-(2-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(2-methylbutyl)-
• 1-(2-methylbutyl)pyrrole
• AKOS011987475
• 13678-55-2
• DTXSID50600716
• 1-(2-Methylbutyl)-1H-pyrrole
• SCHEMBL10414340
• N- (2-Methylbutyl)-pyrrol

• Inchi： 1S/C9H15N/c1-3-9(2)8-10-6-4-5-7-10/h4-7,9H,3,8H2,1-2H3
• InChI Key： WRPDLXFMIRJRFM-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)CC(C)CC

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 4.9Ų